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Compound Name: 1-Butyne

Cat. No.: B089482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Butyne (CH₃CH₂C≡CH), also known as ethylacetylene, is a terminal alkyne that serves as a

valuable substrate in a variety of catalytic studies and organic syntheses.[1] As a colorless,

flammable gas, a thorough understanding of its physical properties is paramount for its safe

handling, application in experimental design, and for theoretical modeling.[1][2] This guide

provides a comprehensive overview of the core physical properties of 1-Butyne, detailed

experimental protocols for their determination, and a logical visualization of its phase behavior.

Core Physical Properties of 1-Butyne
The fundamental physical characteristics of 1-Butyne are summarized in the table below,

providing a clear reference for its key quantitative attributes.
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Property Value Units

Molecular Formula C₄H₆ -

Molecular Weight 54.091 g/mol

Boiling Point 8.08 °C

Melting Point -125.7 °C

Density (liquid at boiling point) 0.6783 g/cm³

Solubility in Water Insoluble -

Experimental Protocols
The determination of the physical properties of a volatile compound like 1-Butyne requires

precise and carefully executed experimental procedures. Below are detailed methodologies for

ascertaining its key physical constants.

Determination of Boiling Point (Distillation Method)
The boiling point of 1-Butyne, a low-boiling-point liquid at atmospheric pressure, can be

accurately determined using a simple distillation apparatus.[3]

Apparatus:

Round-bottom flask (50 mL)

Distillation head with a port for a thermometer

Condenser

Receiving flask

Heating mantle

Thermometer (-20 to 100 °C)

Boiling chips
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Barometer

Procedure:

Approximately 20-30 mL of liquid 1-Butyne is carefully transferred to the round-bottom flask.

A few boiling chips are added to ensure smooth boiling.

The distillation apparatus is assembled as per a standard simple distillation setup. The

thermometer bulb should be positioned so that its top is level with the bottom of the side arm

of the distillation head, ensuring it accurately measures the temperature of the vapor that is

distilling.[3]

The condenser is supplied with a coolant at a temperature below the boiling point of 1-
Butyne (e.g., a refrigerated circulator set to 0 °C).

The heating mantle is turned on and the heat is gradually increased until the 1-Butyne
begins to boil.

The temperature is recorded when the first drop of distillate is collected in the receiving flask

and should remain constant throughout the distillation of the pure substance.

The barometric pressure is recorded at the time of the experiment, as the boiling point is

pressure-dependent.

Determination of Melting Point (Capillary Method)
Due to its very low melting point, the determination of 1-Butyne's melting point requires a

cryostat or a low-temperature melting point apparatus. The capillary method remains a

fundamental technique.[4][5]

Apparatus:

Melting point capillary tubes

Low-temperature melting point apparatus or a cryostat with a viewing port

Thermometer calibrated for low temperatures
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Apparatus for condensing 1-Butyne gas into a solid within the capillary

Procedure:

A small amount of 1-Butyne gas is condensed into a solid at the bottom of a melting point

capillary tube. This is typically achieved by cooling the capillary tube with liquid nitrogen and

introducing the gas via a fine needle.

The capillary tube is sealed to prevent the sample from subliming or evaporating.

The prepared capillary tube is placed in the sample holder of the low-temperature melting

point apparatus.

The apparatus is cooled to a temperature well below the expected melting point of 1-Butyne.

The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute) while

the sample is observed through the viewing port.[4]

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range. For a pure substance, this range should be narrow.

Determination of Gas Density
The density of 1-Butyne gas can be determined by accurately measuring the mass of a known

volume of the gas at a specific temperature and pressure.[6]

Apparatus:

Gas-tight syringe (e.g., 100 mL)

Analytical balance (readable to at least 0.001 g)

Thermometer

Barometer
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Source of pure 1-Butyne gas

Procedure:

The volume of the gas-tight syringe is precisely determined.

The syringe is completely evacuated to remove any residual air and then weighed on the

analytical balance.

The syringe is then filled with 1-Butyne gas to a known volume from a regulated source.

The filled syringe is weighed again. The difference between the mass of the filled syringe

and the empty syringe gives the mass of the 1-Butyne gas.

The ambient temperature and pressure are recorded using the thermometer and barometer.

The density of the gas is calculated by dividing the mass of the gas by its volume.

For higher accuracy, the ideal gas law can be used to calculate the molar mass, and from

that, the density at any given temperature and pressure can be determined. The formula

derived from the ideal gas law is: ρ = (P * MM) / (R * T), where ρ is the density, P is the

pressure, MM is the molar mass, R is the ideal gas constant, and T is the absolute

temperature in Kelvin.[7][8]

Determination of Solubility
The solubility of a gas in a liquid is determined by bringing a known volume of the gas into

contact with a known volume of the liquid at a constant temperature and pressure, and then

measuring the volume of gas that dissolves.[9]

Apparatus:

Gas burette

Absorption pipette or a similar gas-liquid contact vessel

Thermostatic bath to maintain constant temperature
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Manometer to measure pressure changes

Stirring mechanism to facilitate dissolution

Procedure:

A known volume of the solvent (e.g., water or an organic solvent) is degassed to remove any

dissolved air.[10]

The degassed solvent is introduced into the absorption vessel.

A known volume of 1-Butyne gas is introduced into the vessel from a gas burette at a known

initial pressure.

The gas and liquid are brought into intimate contact by vigorous stirring or shaking, and the

system is allowed to reach equilibrium within the thermostatic bath.

The volume of the undissolved gas is measured using the gas burette. The difference

between the initial and final volumes of the gas, after correcting for the vapor pressure of the

solvent, gives the volume of gas that has dissolved in the liquid.

The solubility can then be expressed in various units, such as mole fraction or Henry's Law

constant.[9]

Phase Behavior of 1-Butyne
The physical state of 1-Butyne is dependent on temperature and pressure. The following

diagram illustrates the logical relationship between these variables and the phase of the

substance.
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External Conditions

Physical States of 1-Butyne
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Solid
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Caption: Phase transitions of 1-Butyne based on temperature and pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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